3-methyl-N-(5-((2-oxo-2-(m-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)butanamide

• IUPAC Name: 3-methyl-N-[5-[2-(3-methylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]butanamide
• InChI: InChI=1S/C16H20N4O2S2/c1-10(2)7-13(21)18-15-19-20-16(24-15)23-9-14(22)17-12-6-4-5-11(3)8-12/h4-6,8,10H,7,9H2,1-3H3,(H,17,22)(H,18,19,21)
• InChI Key: YVZNHUMLFHEFLI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NN=C(S2)NC(=O)CC(C)C
• Molecular Formula: C16H20N4O2S2
• Molecular Weight: 364.5 g/mol

Description

3-methyl-N-(5-((2-oxo-2-(m-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)butanamide is a useful research compound. Its molecular formula is C16H20N4O2S2 and its molecular weight is 364.48. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Evaluation

A study on the synthesis of new pyrazole, thiophene, thiazole, and 1,3,4-thiadiazole derivatives incorporating a pyrimidine ring reported moderate antimicrobial activity for selected synthesized products. This suggests potential applications in developing antimicrobial agents through structural modifications of similar compounds (Farag et al., 2009).

Anticancer Potential

Another research effort described the synthesis of novel thiazole and 1,3,4-thiadiazole derivatives incorporating a thiazole moiety, evaluated as potent anticancer agents. The study found significant anticancer activity against Hepatocellular carcinoma cell lines for some compounds, highlighting the relevance of these structural frameworks in cancer therapy research (Gomha et al., 2017).

Synthetic Methodology and Biological Activity

Research on the synthesis of 2-mercaptobenzothiazolyl-2-oxoazetidines as antimicrobial and anthelmintic agents underlines the utility of 1,3,4-thiadiazole derivatives in generating compounds with significant biological activities. These findings contribute to the expanding library of compounds with potential therapeutic applications (Srivastava et al., 2005).

Antimicrobial and Antifungal Agents

The synthesis of imino-4-methoxyphenol thiazole derived Schiff base ligands and their evaluation for antimicrobial activity emphasize the role of 1,3,4-thiadiazole and related heterocycles in developing antimicrobial and antifungal agents. Moderate activity against selected bacterial and fungal species indicates a pathway for further optimization (Vinusha et al., 2015).